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Compound of Interest

Compound Name: 2-(Methylthio)-4,5-diphenyloxazole

Cat. No.: B076272 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known and predicted

physicochemical properties of 2-(Methylthio)-4,5-diphenyloxazole. It also details standard

experimental protocols for the determination of these properties, offering a framework for

further characterization of this and similar compounds.

Core Physicochemical Data
The following table summarizes the available quantitative data for 2-(Methylthio)-4,5-
diphenyloxazole. It is important to note that while some experimental data is available, several

key parameters are currently based on computational predictions and await experimental

verification.
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Property Value Source

Molecular Formula C₁₆H₁₃NOS PubChem

Molecular Weight 267.35 g/mol PubChem

Melting Point 65 °C ChemicalBook[1]

Boiling Point 402.3±48.0 °C (Predicted) N/A

Density 1.24±0.1 g/cm³ (Predicted) N/A

pKa 0.85±0.10 (Predicted) N/A

logP 4.65 (Predicted) N/A

Experimental Protocols for Physicochemical
Characterization
Detailed and standardized experimental procedures are crucial for obtaining reliable

physicochemical data. The following sections outline established protocols for determining key

properties of organic compounds like 2-(Methylthio)-4,5-diphenyloxazole.

Melting Point Determination
The melting point of a solid is the temperature at which it changes state from solid to liquid. It is

a critical indicator of purity.

Methodology: Capillary Method[2][3]

Sample Preparation: A small amount of the finely powdered dry sample is packed into a thin-

walled capillary tube, sealed at one end, to a height of 2-3 mm.

Apparatus Setup: The capillary tube is placed in a melting point apparatus, which consists of

a heating block and a thermometer or a digital temperature sensor.

Heating: The sample is heated at a steady and slow rate, typically 1-2 °C per minute, to

ensure thermal equilibrium between the sample, the heating block, and the thermometer.
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Observation: The temperature at which the first drop of liquid appears (onset of melting) and

the temperature at which the last solid particle melts (completion of melting) are recorded.

This range is reported as the melting point. For a pure compound, this range is typically

narrow (0.5-1.5 °C).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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